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Compound of Interest

Compound Name: Angeloylgomisin O

Cat. No.: B593424 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction:Schisandra chinensis, a woody vine native to Northern China and the Russian Far

East, has a long history of use in traditional medicine. Its fruit, known as "five-flavor berry," is

rich in a variety of bioactive compounds, primarily lignans. Among these, Angeloylgomisin O,

a dibenzocyclooctadiene lignan, has garnered scientific interest. This technical guide provides

a comprehensive overview of the discovery, isolation, structural elucidation, and biological

activities of Angeloylgomisin O, with a focus on presenting detailed experimental protocols

and quantitative data for researchers in the field of natural product chemistry and drug

discovery.

Discovery and Structural Elucidation
Angeloylgomisin O was first isolated from the fruits of Schizandra chinensis BAILL. by Ikeya

and colleagues in 1982.[1] The researchers identified it as a new dibenzocyclooctadiene lignan

and elucidated its absolute structure through chemical and spectral studies.[1]
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Property Value Reference

Molecular Formula C28H34O8 --INVALID-LINK--

Molecular Weight 498.57 g/mol --INVALID-LINK--

CAS Number 83864-69-1 --INVALID-LINK--

Appearance
Not specified in available

literature

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

--INVALID-LINK--

Experimental Protocols
While the full, detailed experimental protocol from the original 1982 discovery paper by Ikeya et

al. is not readily available in publicly accessible literature, this section outlines a representative

methodology for the isolation, purification, and structural elucidation of Angeloylgomisin O
from Schisandra chinensis based on established techniques for this class of compounds.

Isolation and Purification
The isolation of Angeloylgomisin O from the fruits of Schisandra chinensis typically involves

solvent extraction followed by chromatographic separation.

2.1.1. Extraction

Plant Material Preparation: Dried and crushed fruits of Schisandra chinensis are used as the

starting material.

Solvent Extraction: The powdered fruit material is subjected to extraction with a non-polar

solvent such as n-hexane. This is effective for extracting lignans while minimizing the co-

extraction of more polar compounds. The extraction can be performed at room temperature

with stirring or under reflux for several hours.

Concentration: The resulting n-hexane extract is filtered and concentrated under reduced

pressure using a rotary evaporator to yield a crude extract.
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2.1.2. Chromatographic Separation

A multi-step chromatographic approach is generally required to isolate Angeloylgomisin O to

a high degree of purity.

Silica Gel Column Chromatography:

The crude n-hexane extract is adsorbed onto a small amount of silica gel and applied to

the top of a silica gel column.

The column is then eluted with a gradient of solvents, typically starting with a non-polar

solvent like hexane and gradually increasing the polarity by adding ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC) to identify

those containing lignans. Fractions with similar TLC profiles are pooled.

High-Performance Liquid Chromatography (HPLC):

The enriched fractions from the silica gel column are further purified by preparative HPLC.

A reversed-phase C18 column is commonly used with a mobile phase consisting of a

mixture of methanol and water or acetonitrile and water.

The elution is monitored by a UV detector, and the peak corresponding to

Angeloylgomisin O is collected.

The purity of the isolated compound is then confirmed by analytical HPLC.

Figure 1. General experimental workflow for the isolation of Angeloylgomisin O.

Structural Elucidation
The structure of the isolated Angeloylgomisin O is determined using a combination of

spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the compound, allowing for the

confirmation of its molecular formula (C28H34O8).
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number of different types of protons in the

molecule, their chemical environment, and their connectivity through spin-spin coupling.

¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

2D NMR (COSY, HMQC, HMBC): These experiments are crucial for establishing the

complete connectivity of the molecule by showing correlations between protons and

carbons.

Infrared (IR) Spectroscopy: Used to identify the presence of specific functional groups, such

as hydroxyl (-OH) and carbonyl (C=O) groups.

Ultraviolet (UV) Spectroscopy: Provides information about the presence of chromophores,

which is characteristic of the dibenzocyclooctadiene lignan skeleton.

Biological Activities of Angeloylgomisin O
Research on the biological activities of Angeloylgomisin O has primarily focused on its

cytotoxic effects against various cancer cell lines.

Cytotoxic Activity
A study evaluating the in vitro cytotoxic activities of compounds isolated from Schisandra

chinensis extract demonstrated that Angeloylgomisin O exhibits strong cytotoxic effects

against human leukemia (HL-60) and human cervical carcinoma (HeLa) cell lines, and weak

cytotoxicity towards a breast cancer (MCF-7) cell line.

Cell Line IC50 (µM) Activity Reference

HL-60 (Human

Leukemia)
8.00 Strong --INVALID-LINK--

HeLa (Human

Cervical Carcinoma)
>10

(Not specified as

strong or weak)
--INVALID-LINK--

MCF-7 (Breast

Cancer)
>30 Weak --INVALID-LINK--
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3.1.1. Hypothetical Signaling Pathway for Cytotoxicity

Based on the known mechanisms of other cytotoxic natural products, it is plausible that

Angeloylgomisin O induces apoptosis in cancer cells. A potential signaling pathway could

involve the activation of caspases, which are key mediators of apoptosis.
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Figure 2. Hypothetical apoptotic pathway induced by Angeloylgomisin O.

Potential Anti-inflammatory and Neuroprotective
Activities
While direct studies on the anti-inflammatory and neuroprotective effects of pure

Angeloylgomisin O are limited, extracts of Schisandra chinensis containing this and other

lignans have shown such activities. For instance, non-polar extracts have been found to inhibit

cyclooxygenase-2 (COX-2) catalysed prostaglandin production, suggesting anti-inflammatory
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potential.[2] Furthermore, Angeloylgomisin O has been identified as a constituent in a

traditional Chinese medicine formula used for Alzheimer's disease, hinting at potential

neuroprotective roles.[3] However, further research is required to specifically attribute these

activities to Angeloylgomisin O and to elucidate the underlying signaling pathways.

Conclusion and Future Directions
Angeloylgomisin O, a dibenzocyclooctadiene lignan from Schisandra chinensis, has

demonstrated significant cytotoxic activity against specific cancer cell lines. This technical

guide has provided an overview of its discovery and a representative methodology for its

isolation and structural characterization, along with the available quantitative data on its

bioactivity.

Future research should focus on several key areas:

Detailed Mechanistic Studies: Elucidating the precise molecular mechanisms and signaling

pathways through which Angeloylgomisin O exerts its cytotoxic effects is crucial for its

potential development as an anticancer agent.

In Vivo Studies: Evaluating the efficacy and safety of Angeloylgomisin O in animal models

is a necessary next step to validate its therapeutic potential.

Exploration of Other Bioactivities: Investigating the anti-inflammatory and neuroprotective

properties of pure Angeloylgomisin O is warranted, given the traditional uses of Schisandra

chinensis and the preliminary data from extracts.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of

Angeloylgomisin O could lead to the discovery of compounds with improved potency and

selectivity.

The information presented herein provides a solid foundation for researchers and drug

development professionals interested in the therapeutic potential of Angeloylgomisin O and

other bioactive lignans from Schisandra chinensis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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